481-46-9

Ginkgetin

In Stock

• CAS RN:
• 481-46-9

• Formula:
• C32H22O10

• InChI:
• InChI=1S/C32H22O10/c1-39-18-10-20(34)30-23(37)13-27(41-28(30)11-18)16-5-8-25(40-2)19(9-16)29-21(35)12-22(36)31-24(38)14-26(42-32(29)31)15-3-6-17(33)7-4-15/h3-14,33-36H,1-2H3

• InChIKey:
• AIFCFBUSLAEIBR-UHFFFAOYSA-N

• Ginkgetin is a biflavonoid that has been isolated from G. biloba and has diverse biological activities, including pro-apoptotic, antiproliferative, anti-inflammatory, anti-atherosclerosis, and neuroprotective properties. It inhibits the proliferation of OVCAR-3 ovarian and HeLa cervical cancer cells (EC50s = 3 and 5.2 μg/ml, respectively) and induces apoptosis and caspase-3 cleavage in OVCAR-3 cells when used at a concentration of 3 μg/ml. Topical ginkgetin (20 μg/ear) reduces ear edema and prostaglandin E2 (PGE2; ) levels in a mouse model of chronic skin inflammation induced by phorbol 12-myristate 13-acetate (PMA; ). It decreases the thickness of the intima-media and lipid plaque deposition in the thoracic aorta in a rat model of high-fat diet-induced atherosclerosis when administered at a dose of 100 mg/kg. Ginkgetin (0.8 mg/kg per day) improves sensorimotor c...

(1-ethyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 26481-46-9

• Formula:
• C12H18ClNO

• InChI:
• InChI=1S/C12H17NO.ClH/c1-2-12(9-13)11-6-4-3-5-10(11)7-8-14-12;/h3-6H,2,7-9,13H2,1H3;1H

• InChIKey:
• JOODHSIPRYLIFD-UHFFFAOYSA-N

• (1-ethyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO and its molecular weight is 227.73 g/mol. The purity is usually 95%.